Cas no 1702637-01-1 (7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine -2,4-dione
- 2H-3,1-Benzoxazine-2,4(1H)-dione, 7-bromo-8-methyl-
- 7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
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- MDL: MFCD31002278
- Inchi: 1S/C9H6BrNO3/c1-4-6(10)3-2-5-7(4)11-9(13)14-8(5)12/h2-3H,1H3,(H,11,13)
- InChI Key: VICZXIXTXAQDHG-UHFFFAOYSA-N
- SMILES: N1C2=C(C)C(Br)=CC=C2C(=O)OC1=O
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3258168-1g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95% | 1g |
$528.0 | 2023-09-04 | |
| Enamine | EN300-3258168-5g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95% | 5g |
$1530.0 | 2023-09-04 | |
| Enamine | EN300-3258168-10g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95% | 10g |
$2269.0 | 2023-09-04 | |
| Enamine | EN300-3258168-0.05g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95.0% | 0.05g |
$101.0 | 2025-02-20 | |
| Enamine | EN300-3258168-0.1g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95.0% | 0.1g |
$152.0 | 2025-02-20 | |
| Enamine | EN300-3258168-0.25g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95.0% | 0.25g |
$216.0 | 2025-02-20 | |
| Enamine | EN300-3258168-0.5g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95.0% | 0.5g |
$407.0 | 2025-02-20 | |
| Enamine | EN300-3258168-1.0g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95.0% | 1.0g |
$528.0 | 2025-02-20 | |
| Enamine | EN300-3258168-2.5g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95.0% | 2.5g |
$1034.0 | 2025-02-20 | |
| Enamine | EN300-3258168-5.0g |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
1702637-01-1 | 95.0% | 5.0g |
$1530.0 | 2025-02-20 |
7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
7-Bromo-8-Methyl-2,4-Dihydro-1H-3,1-Benzoxazine-2,4-Dione: A Comprehensive Overview
The compound 7-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS No. 1702637-01-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoxazines, which are heterocyclic compounds containing both oxygen and nitrogen atoms in their structure. The benzoxazine framework is particularly interesting due to its versatile reactivity and ability to form stable derivatives under various conditions.
Recent studies have highlighted the importance of 7-bromo-8-methyl substitutions in modulating the electronic properties of the benzoxazine ring. The bromine atom at position 7 introduces a strong electron-withdrawing effect, which enhances the reactivity of the molecule in certain reactions. Meanwhile, the methyl group at position 8 contributes to steric effects and can influence the regioselectivity of subsequent transformations. These features make 7-bromo-8-methylbenzoxazine derivatives valuable intermediates in organic synthesis.
One of the most promising applications of this compound lies in its use as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymeric materials with enhanced thermal stability and mechanical properties. The dihydro structure of the benzoxazine ring allows for controlled polymerization under mild conditions, leading to materials that are highly resistant to environmental degradation.
In addition to its material science applications, 7-bromo-8-methylbenzoxazine derivatives have shown potential in pharmacological research. Recent findings suggest that these compounds may exhibit bioactive properties, particularly in anti-inflammatory and antioxidant assays. The bromine substitution at position 7 has been identified as a key factor contributing to their biological activity. This has sparked interest in further exploring their therapeutic potential through medicinal chemistry approaches.
The synthesis of 7-bromo-8-methylbenzoxazine derivatives typically involves multi-step processes that require precise control over reaction conditions. One common method involves the nucleophilic aromatic substitution of bromobenzene derivatives with appropriate amino groups followed by cyclization under acidic conditions. The methyl group at position 8 is often introduced via alkylation or acylation reactions, depending on the desired regiochemistry.
From an environmental perspective, understanding the degradation pathways of benzoxazine derivatives is crucial for assessing their impact on ecosystems. Recent studies have demonstrated that these compounds can undergo enzymatic hydrolysis under specific conditions, leading to the formation of less complex byproducts. This knowledge is essential for developing sustainable synthetic routes and ensuring minimal environmental footprint.
In conclusion, 7-bromo-8-methylbenzoxazine derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and reactivity make them invaluable tools in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into their structure-function relationships and potential uses, this compound will undoubtedly play an increasingly important role in advancing scientific and technological frontiers.
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